Cas no 2171243-82-4 (2-(2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazol-4-yl)acetic acid)

• Product Name: 2-(2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazol-4-yl)acetic acid
• CAS No: 2171243-82-4
• MF: C₂₅H₂₅N₃O₅S
• MW: 479.54810500145
• CID: 6190557
• PubChem ID: 165581073
• Update Time: 2025-06-29

2-(2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazol-4-yl)acetic acid
• 2-(2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}-1,3-thiazol-4-yl)acetic acid
• EN300-1575870
• 2171243-82-4

• Inchi： 1S/C25H25N3O5S/c1-15(10-22(29)26-12-23-28-16(14-34-23)11-24(30)31)27-25(32)33-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,14-15,21H,10-13H2,1H3,(H,26,29)(H,27,32)(H,30,31)/t15-/m0/s1
• InChI Key： FMXSSMMGMHTKPN-HNNXBMFYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1CNC(C[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 479.15149208g/mol
• Monoisotopic Mass: 479.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 146Ų

Additional information on 2-(2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazol-4-yl)acetic acid

A Comprehensive Overview of 2-(2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazol-4-yl)acetic Acid (CAS No: 2171243-82-4)

The compound 2-(2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazol-4-yl)acetic acid, with the CAS number 2171243-82-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a thiazole ring system, a fluorenylmethoxycarbonyl (Fmoc) group, and an amino acid derivative. The combination of these structural elements makes it a promising candidate for various applications in drug discovery and development.

The molecular structure of this compound is characterized by a thiazole ring, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This ring system is known for its stability and ability to participate in various chemical reactions, making it a valuable component in medicinal chemistry. Attached to the thiazole ring is an acetic acid group, which further enhances the compound's chemical reactivity and bioavailability.

A key feature of this compound is the presence of the Fmoc group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a crucial role in stabilizing the amino acid derivative within the molecule, ensuring its integrity during synthesis and subsequent reactions. This protective functionality is particularly important in the context of peptide-based drug design, where maintaining the stability of amino acid residues is essential for achieving desired pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a building block for constructing bioactive molecules with therapeutic applications. Researchers have explored its ability to act as a substrate for enzymatic reactions, particularly in the context of protease inhibitors. The stereochemistry at the (3S)-configured butanamide moiety has been shown to significantly influence the compound's interaction with target enzymes, suggesting its potential as a lead compound for developing enantioselective inhibitors.

In addition to its enzymatic applications, this compound has also been investigated for its role in modulating cellular signaling pathways. Preclinical studies have demonstrated that it can interfere with key signaling molecules involved in inflammation and apoptosis, making it a potential candidate for treating conditions such as autoimmune diseases and cancer.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the production of this compound, improving both yield and enantiomeric purity. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the demands of modern drug discovery.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided critical insights into its molecular structure and stability under various conditions, further validating its suitability for use in preclinical studies.

In terms of pharmacokinetics, preliminary studies indicate that this compound exhibits favorable absorption profiles and moderate clearance rates in preclinical models. These properties suggest that it may possess suitable bioavailability for therapeutic use, though further studies are required to confirm these findings in human subjects.

The integration of cutting-edge research into computational chemistry has also contributed to our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding modes with target proteins, providing valuable insights into its mechanism of action and guiding future optimization efforts.

In conclusion, 2-(2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazol-4-yl)acetic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features, coupled with promising biological activity profiles, position it as a valuable tool for advancing drug discovery efforts across various therapeutic areas.